Cas no 150256-18-1 (2-Naphthalenecarboxylic acid, 5-bromo-, ethyl ester)

2-Naphthalenecarboxylic acid, 5-bromo-, ethyl ester is a brominated naphthalene derivative with applications in organic synthesis and pharmaceutical intermediates. The compound features a carboxylate ester group at the 2-position and a bromine substituent at the 5-position, enhancing its reactivity for further functionalization. Its ethyl ester group improves solubility in organic solvents, facilitating use in cross-coupling reactions or nucleophilic substitutions. The bromine moiety serves as a versatile handle for metal-catalyzed transformations, such as Suzuki or Heck reactions. This compound is valued for its stability and well-defined reactivity profile, making it a useful building block in medicinal chemistry and materials science research. Proper handling under inert conditions is recommended due to its sensitivity to hydrolysis.

2-Naphthalenecarboxylic acid, 5-bromo-, ethyl ester structure

150256-18-1 structure

Product Name:2-Naphthalenecarboxylic acid, 5-bromo-, ethyl ester

CAS No:150256-18-1

MF:C₁₃H₁₁BrO₂

MW:279.129243135452

MDL:MFCD18411898

CID:3790315

PubChem ID:14960644

Update Time:2025-05-26

2-Naphthalenecarboxylic acid, 5-bromo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

- 2-Naphthalenecarboxylic acid, 5-bromo-, ethyl ester
- SY281298
- DB-208831
- Ethyl 5-Bromo-2-naphthoate
- 150256-18-1
- MFCD18411898
- SCHEMBL9518903
- ethyl 5-bromonaphthalene-2-carboxylate
- MDL： MFCD18411898
- Inchi： 1S/C13H11BrO2/c1-2-16-13(15)10-6-7-11-9(8-10)4-3-5-12(11)14/h3-8H,2H2,1H3
- InChI Key： AFTPDXYWGRVXEE-UHFFFAOYSA-N
- SMILES： C1=C2C(C(Br)=CC=C2)=CC=C1C(OCC)=O

Computed Properties

Exact Mass: 277.99424Da
Monoisotopic Mass: 277.99424Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 26.3Å²

2-Naphthalenecarboxylic acid, 5-bromo-, ethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1584183-5g	Ethyl 5-bromo-2-naphthoate	150256-18-1	98%	5g	￥8856	2023-02-24
eNovation Chemicals LLC	Y1187214-5g	Ethyl 5-Bromo-2-naphthoate	150256-18-1	95%	5g	$900	2025-02-26
eNovation Chemicals LLC	Y1187214-5g	Ethyl 5-Bromo-2-naphthoate	150256-18-1	95%	5g	$900	2024-07-19
eNovation Chemicals LLC	Y1187214-5g	Ethyl 5-Bromo-2-naphthoate	150256-18-1	95%	5g	$900	2025-02-24